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Compound of Interest

Compound Name: 2-Aminocarbazole

Cat. No.: B1619228 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on 2-aminocarbazole, a

heterocyclic amine with significant potential in medicinal chemistry and materials science. This

document outlines its chemical identity, physicochemical properties, detailed synthesis

protocols, and explores its biological significance.

Core Data Presentation
Table 1: Chemical Identifiers and Physicochemical Properties of 2-Aminocarbazole

Property Value Source(s)

CAS Number 4539-51-9 [1]

IUPAC Name 9H-carbazol-2-amine [1]

Molecular Formula C₁₂H₁₀N₂ [1][2]

Molecular Weight 182.22 g/mol [1][2]

Melting Point 238-239 °C [2]

Boiling Point 440.8 °C at 760 mmHg [2]

Density 1.317 g/cm³ [2]
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Experimental Protocols
Synthesis of 2-Aminocarbazole
A robust method for the preparation of 2-aminocarbazole involves a two-step process starting

from 9-acetylcarbazole. The procedure includes a Friedel-Crafts type nitration followed by a

catalytic reduction.

Step 1: Synthesis of 2-Nitro-9-acetylcarbazole

A mixture of 9-acetylcarbazole, aluminum chloride, and silver nitrate in methylene chloride is

stirred at room temperature. The reaction introduces a nitro group at the 2-position of the

carbazole ring. Following the reaction, the mixture is worked up by pouring it onto ice

containing concentrated hydrochloric acid. The organic layer is then separated, dried, and the

solvent is evaporated to yield the crude 2-nitro-9-acetylcarbazole.

Step 2: Reduction to 2-Aminocarbazole

The crude 2-nitro-9-acetylcarbazole is dissolved in ethanol, and a palladium on carbon (10%

Pd/C) catalyst is added. Hydrazine hydrate is then added dropwise, and the mixture is refluxed

for 2 hours. The catalyst is subsequently removed by filtration. The addition of water

precipitates the crude 2-aminocarbazole, which can be further purified by recrystallization from

toluene to afford colorless prisms.

Biological Significance and Logical Relationships
Carbazole derivatives, including 2-aminocarbazole, have garnered significant interest in drug

discovery due to their diverse biological activities. These compounds have been investigated

for their potential as anticancer, anti-inflammatory, and neuroprotective agents. While the

specific signaling pathways for 2-aminocarbazole are still under active investigation, the

activities of related carbazole compounds suggest potential interactions with key cellular

signaling cascades.

For instance, various carbazole derivatives have been shown to modulate the activity of the

p53 tumor suppressor pathway and mitogen-activated protein kinase (MAPK) signaling

pathways. These interactions can lead to downstream effects such as cell cycle arrest,
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apoptosis, and modulation of inflammatory responses. The following diagram illustrates a

logical relationship of how a carbazole compound might influence these pathways.

Logical Relationship of Carbazole Derivatives in Cellular Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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